Boiling Point Comparison: 3-One vs. 4-One Positional Isomer
The 1-(2-aminoacetyl)piperidin-3-one isomer demonstrates a significantly higher predicted boiling point than its 4-one counterpart. The 3-one isomer has a predicted boiling point of 346.7 ± 37.0 °C at 760 mmHg, compared to 264.5 ± 25.0 °C for 1-(2-aminoacetyl)piperidin-4-one . This 82.2 °C differential indicates stronger intermolecular forces (likely enhanced dipole-dipole interactions) in the 3-one regioisomer.
| Evidence Dimension | Predicted boiling point at 760 mmHg |
|---|---|
| Target Compound Data | 346.7 ± 37.0 °C |
| Comparator Or Baseline | 1-(2-Aminoacetyl)piperidin-4-one (CAS 1353957-31-9): 264.5 ± 25.0 °C |
| Quantified Difference | 82.2 °C higher for the 3-one isomer |
| Conditions | Predicted values at standard atmospheric pressure (760 mmHg) |
Why This Matters
The higher boiling point of the 3-one isomer indicates greater thermal stability during synthesis and storage, which is a critical parameter for procurement decisions involving high-temperature reaction conditions or long-term stockpiling.
